Cas no 36855-35-3 (Ethyl 3-(furan-2-carboxamido)propanoate)

• Product Name: Ethyl 3-(furan-2-carboxamido)propanoate
• CAS No: 36855-35-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1029837
• PubChem ID: 60643353
• Update Time: 2025-09-24

Ethyl 3-(furan-2-carboxamido)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(furan-2-carboxamido)propanoate
• ethyl 3-(furan-2-carbonylamino)propanoate
• AKOS008949881
• Ethyl3-(furan-2-carboxamido)propanoate
• Ethyl N-(furan-2-carbonyl)-beta-alaninate
• AXHJMKIGTFSKMC-UHFFFAOYSA-N
• ethyl 3-[(furan-2-yl)formamido]propanoate
• .beta.-Alanine, N-(2-furoyl)-, ethyl ester
• SB61198
• DTXSID80733920
• 36855-35-3

• Inchi： 1S/C10H13NO4/c1-2-14-9(12)5-6-11-10(13)8-4-3-7-15-8/h3-4,7H,2,5-6H2,1H3,(H,11,13)
• InChI Key： AXHJMKIGTFSKMC-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(furan-2-carboxamido)propanoate

Comprehensive Guide to Ethyl 3-(furan-2-carboxamido)propanoate (CAS No. 36855-35-3): Properties, Applications, and Market Insights

Ethyl 3-(furan-2-carboxamido)propanoate (CAS 36855-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a furan-2-carboxamido moiety, exhibits unique chemical properties that make it valuable for synthetic applications. With the growing demand for heterocyclic compounds in drug discovery, understanding this molecule's characteristics and potential uses becomes increasingly important for researchers and industry professionals.

The molecular structure of Ethyl 3-(furan-2-carboxamido)propanoate combines a furan ring with an ethyl propanoate group through an amide linkage. This configuration provides both lipophilic and hydrophilic properties, making it particularly interesting for medicinal chemistry applications. Recent studies have explored its role as a building block for more complex molecules, especially in the development of novel therapeutic agents targeting various diseases.

In the pharmaceutical sector, 36855-35-3 has shown promise as an intermediate in the synthesis of potential drug candidates. Its furan-carboxamido structure is particularly relevant to current research trends focusing on heterocyclic compounds with biological activity. The compound's stability under various conditions and its reactivity profile make it suitable for multiple synthetic transformations, addressing the pharmaceutical industry's need for versatile intermediates.

The agrochemical industry has also shown interest in Ethyl 3-(furan-2-carboxamido)propanoate due to its potential applications in developing new crop protection agents. With increasing global concerns about food security and sustainable agriculture, researchers are examining furan derivatives for their pesticidal and herbicidal properties. The compound's structural features may contribute to the development of more environmentally friendly agrochemicals.

From a synthetic chemistry perspective, CAS 36855-35-3 offers several advantages. The ethyl ester group provides a convenient handle for further modifications, while the amide linkage contributes to the molecule's stability. These characteristics align well with current trends in green chemistry, where researchers seek efficient synthetic pathways with minimal environmental impact.

Market analysis indicates growing demand for specialized intermediates like Ethyl 3-(furan-2-carboxamido)propanoate, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. The compound's versatility and the increasing importance of furan-based compounds in various industries suggest continued interest in this chemical entity.

Quality control and analytical characterization of 36855-35-3 typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over time.

Recent scientific literature highlights several innovative applications of Ethyl 3-(furan-2-carboxamido)propanoate derivatives. Some studies have explored their potential in material science, particularly in the development of functional polymers with specific electronic or mechanical properties. This expansion into new application areas demonstrates the compound's versatility beyond its traditional uses.

Regulatory considerations for CAS 36855-35-3 vary by region and application. While not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory and industrial settings. Manufacturers and suppliers typically provide detailed safety data sheets to ensure compliance with workplace safety standards.

The future outlook for Ethyl 3-(furan-2-carboxamido)propanoate appears promising, with ongoing research uncovering new potential applications. As synthetic methodologies continue to advance and the demand for specialized organic intermediates grows, this compound is likely to maintain its relevance in chemical research and industrial applications.

For researchers considering working with 36855-35-3, it's important to consult recent literature to stay updated on the latest developments. The compound's unique properties and the growing interest in furan derivatives suggest that new applications and synthetic routes may emerge in the coming years, potentially expanding its utility across multiple scientific disciplines.

In conclusion, Ethyl 3-(furan-2-carboxamido)propanoate (CAS 36855-35-3) represents an important building block in modern organic synthesis. Its combination of structural features, reactivity, and potential applications makes it a valuable compound for pharmaceutical, agrochemical, and materials science research. As scientific understanding of furan-based compounds continues to grow, so too will the opportunities for utilizing this versatile chemical entity.